Cas no 1448066-05-4 (4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine)

• Product Name: 4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine
• CAS No: 1448066-05-4
• MF: C₁₂H₁₈N₄O₂S
• MW: 282.361920833588
• CID: 6016795
• PubChem ID: 71795093
• Update Time: 2025-05-18

4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine
• 4-(4-cyclopropylsulfonylpiperazin-1-yl)-5-methylpyrimidine
• F6257-5284
• AKOS024545835
• 1448066-05-4

• Inchi： 1S/C12H18N4O2S/c1-10-8-13-9-14-12(10)15-4-6-16(7-5-15)19(17,18)11-2-3-11/h8-9,11H,2-7H2,1H3
• InChI Key： XDDRIDFZPIKDEV-UHFFFAOYSA-N
• SMILES： C1N=CC(C)=C(N2CCN(S(C3CC3)(=O)=O)CC2)N=1

Computed Properties

• Exact Mass: 282.11504700g/mol
• Monoisotopic Mass: 282.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine

Chemical Profile of 4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine (CAS No. 1448066-05-4)

4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine, identified by its CAS number 1448066-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropylsulfonyl group and a piperazine moiety, contribute to its unique chemical properties and biological interactions.

The cyclopropylsulfonyl substituent in the molecular structure of 1448066-05-4 plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. This group is known to enhance binding affinity and selectivity, making it a valuable component in the design of drugs targeting specific biological pathways. The piperazine ring, on the other hand, is a common pharmacophore found in many bioactive molecules, contributing to interactions with various biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. The 5-methylpyrimidine core of 1448066-05-4 is particularly interesting due to its ability to serve as a scaffold for further chemical modifications. This flexibility allows researchers to tailor the compound’s properties for specific applications, such as inhibiting kinases or modulating neurotransmitter systems.

In the realm of drug discovery, 1448066-05-4 has been investigated for its potential role in addressing various diseases. For instance, studies have explored its interactions with protein kinases, which are often implicated in cancer and inflammatory disorders. The compound’s ability to bind to these kinases with high affinity suggests its utility as an inhibitor or modulator in therapeutic contexts. Additionally, its structural motifs are reminiscent of molecules that have shown efficacy in treating neurological conditions, prompting further research into its neuropharmacological potential.

The synthesis of 4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly utilized in its preparation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1448066-05-4 with biological targets. These studies provide insights into how the compound’s structure influences its activity, guiding medicinal chemists in designing analogs with enhanced properties. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The pharmacological profile of 1448066-05-4 is further illuminated by preclinical studies that have evaluated its efficacy and safety profiles. Initial findings suggest that this compound exhibits promising activity against certain disease models without significant side effects. However, additional research is necessary to fully elucidate its mechanisms of action and long-term effects.

The industrial significance of 1448066-05-4 extends beyond academic research, as it represents a valuable building block for developing new drugs. Pharmaceutical companies are increasingly investing in libraries of such compounds to accelerate their drug discovery programs. The versatility of this molecule allows it to be incorporated into diverse chemical frameworks, opening up numerous possibilities for therapeutic innovation.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The case of 4-(4-(cyclopropylsulfonyl)piperazin-1-yl)-5-methylpyrimidine exemplifies how structural modifications can lead to novel bioactivities. By leveraging cutting-edge synthetic techniques and computational tools, researchers can push the boundaries of what is possible in pharmaceutical development.

In conclusion, 1448066-05-4 stands out as a compelling example of how pyrimidine derivatives can be engineered for therapeutic purposes. Its unique structural features and promising preclinical data position it as a key candidate for further exploration in drug discovery. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.